Cas no 2091103-96-5 (1-cyclopropyl-5-hydroxy-4-oxo-1,4-dihydropyridine-2-carbaldehyde)

• Product Name: 1-cyclopropyl-5-hydroxy-4-oxo-1,4-dihydropyridine-2-carbaldehyde
• CAS No: 2091103-96-5
• MF: C₉H₉NO₃
• MW: 179.172662496567
• CID: 5237258
• Update Time: 2025-10-16

1-cyclopropyl-5-hydroxy-4-oxo-1,4-dihydropyridine-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxaldehyde, 1-cyclopropyl-1,4-dihydro-5-hydroxy-4-oxo-
• 1-cyclopropyl-5-hydroxy-4-oxo-1,4-dihydropyridine-2-carbaldehyde

• Inchi： 1S/C9H9NO3/c11-5-7-3-8(12)9(13)4-10(7)6-1-2-6/h3-6,13H,1-2H2
• InChI Key： FDWCHFAZPDDDNR-UHFFFAOYSA-N
• SMILES： C1(C=O)N(C2CC2)C=C(O)C(=O)C=1

Additional information on 1-cyclopropyl-5-hydroxy-4-oxo-1,4-dihydropyridine-2-carbaldehyde

Recent Advances in the Study of 1-cyclopropyl-5-hydroxy-4-oxo-1,4-dihydropyridine-2-carbaldehyde (CAS: 2091103-96-5)

In recent years, the compound 1-cyclopropyl-5-hydroxy-4-oxo-1,4-dihydropyridine-2-carbaldehyde (CAS: 2091103-96-5) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest studies and developments related to this compound, highlighting its synthesis, biological activities, and potential as a drug candidate.

The compound, which belongs to the dihydropyridine family, has been identified as a promising scaffold for the development of novel pharmaceuticals. Recent studies have focused on its synthesis and structural optimization to enhance its pharmacological properties. Researchers have employed advanced synthetic methodologies, including multi-step organic reactions and catalytic processes, to achieve high yields and purity of the target molecule. The structural elucidation of 1-cyclopropyl-5-hydroxy-4-oxo-1,4-dihydropyridine-2-carbaldehyde has been confirmed through spectroscopic techniques such as NMR, IR, and mass spectrometry.

One of the key areas of investigation has been the biological activity of this compound. Preliminary in vitro studies have demonstrated its potential as an inhibitor of specific enzymes involved in inflammatory pathways. For instance, it has shown moderate activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. Additionally, molecular docking studies have revealed that the compound can bind to the active site of COX-2, suggesting a possible mechanism of action. These findings have spurred further research into its anti-inflammatory and analgesic properties.

Another promising avenue of research involves the compound's potential as an anticancer agent. Recent studies have explored its effects on various cancer cell lines, including breast, lung, and colon cancer. The results indicate that 1-cyclopropyl-5-hydroxy-4-oxo-1,4-dihydropyridine-2-carbaldehyde can induce apoptosis in cancer cells through the activation of intrinsic apoptotic pathways. Furthermore, its ability to modulate reactive oxygen species (ROS) levels has been linked to its cytotoxic effects. These findings underscore the compound's potential as a lead molecule for the development of new anticancer therapies.

In addition to its therapeutic potential, researchers have also investigated the pharmacokinetic properties of this compound. Studies have evaluated its absorption, distribution, metabolism, and excretion (ADME) profiles in preclinical models. The results suggest that the compound exhibits favorable bioavailability and metabolic stability, making it a viable candidate for further drug development. However, challenges such as solubility and formulation optimization remain to be addressed in future studies.

Despite the promising findings, several gaps in knowledge remain. For example, the exact molecular targets and mechanisms of action of 1-cyclopropyl-5-hydroxy-4-oxo-1,4-dihydropyridine-2-carbaldehyde are not yet fully understood. Additionally, more comprehensive in vivo studies are needed to validate its efficacy and safety in animal models. Future research directions may include structure-activity relationship (SAR) studies to optimize its biological activity and reduce potential side effects.

In conclusion, 1-cyclopropyl-5-hydroxy-4-oxo-1,4-dihydropyridine-2-carbaldehyde (CAS: 2091103-96-5) represents a promising compound with diverse therapeutic potential. Its unique structural features, combined with its demonstrated biological activities, make it an attractive candidate for further investigation. Continued research efforts will be essential to unlock its full potential and pave the way for the development of novel pharmaceuticals in the fields of inflammation, pain management, and oncology.